Cas no 312532-96-0 (1H-Azepine-1-carboxylic acid, 2,3,4,5-tetrahydro-, phenylmethyl ester)

• Product Name: 1H-Azepine-1-carboxylic acid, 2,3,4,5-tetrahydro-, phenylmethyl ester
• CAS No: 312532-96-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 3935903
• PubChem ID: 85779810
• Update Time: 2025-04-22

1H-Azepine-1-carboxylic acid, 2,3,4,5-tetrahydro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 2,3,4,5-tetrahydro-, phenylmethyl ester
• Benzyl 2,3,4,5-tetrahydro-1H-azepine-1-carboxylate
• 312532-96-0

• Inchi： 1S/C14H17NO2/c16-14(15-10-6-1-2-7-11-15)17-12-13-8-4-3-5-9-13/h3-6,8-10H,1-2,7,11-12H2
• InChI Key： POIBZZRIOHMHMY-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C=CCCCC1

Computed Properties

• Exact Mass: 231.125928785Da
• Monoisotopic Mass: 231.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų